Cas no 1808680-29-6 (1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine)

• Product Name: 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine
• CAS No: 1808680-29-6
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5452699
• PubChem ID: 119049288
• Update Time: 2025-06-11

1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-26622405
• 1-[2-(2-methylpropoxy)ethyl]-4-prop-2-ynylpiperazine
• 1808680-29-6
• 1-[2-(2-methylpropoxy)ethyl]-4-(prop-2-yn-1-yl)piperazine
• AKOS033726479
• Z1859033353
• 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine

• Inchi： 1S/C13H24N2O/c1-4-5-14-6-8-15(9-7-14)10-11-16-12-13(2)3/h1,13H,5-12H2,2-3H3
• InChI Key： PYEPTZYXZKXPHS-UHFFFAOYSA-N
• SMILES： N1(CCOCC(C)C)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Density: 0.947±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 292.6±30.0 °C(Predicted)
• pka: 6.67±0.10(Predicted)

Additional information on 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine

Professional Introduction to 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine (CAS No. 1808680-29-6)

1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine, identified by its CAS number 1808680-29-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This piperazine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound's molecular framework, featuring both alkoxy and alkynyl functional groups, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The nomenclature of this compound adheres to the strict guidelines set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and precision in its identification. The prefix "1-" denotes the position of the piperazine nitrogen atom, while the substituents "2-(2-Methylpropoxy)ethyl" and "4-(2-propyn-1-yl)" provide detailed information about the attached side chains. This meticulous naming convention is crucial for maintaining consistency in scientific literature and facilitating accurate communication among researchers.

In recent years, there has been a growing interest in piperazine derivatives due to their diverse pharmacological properties. These compounds are known to interact with various biological targets, making them valuable candidates for the development of novel therapeutic agents. Specifically, the presence of the propynyl group in 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine suggests potential applications in modulating neurotransmitter systems, which are implicated in a range of neurological disorders.

Recent studies have highlighted the significance of piperazine derivatives in the treatment of conditions such as depression, anxiety, and schizophrenia. The unique structural features of this compound, including its alkoxy and alkynyl substituents, contribute to its ability to interact with specific receptors and enzymes within the central nervous system. For instance, research has indicated that modifications at the 4-position of piperazine can enhance binding affinity to serotonin receptors, which are key targets in antidepressant therapies.

The synthesis of 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine involves a series of well-established organic reactions, including nucleophilic substitution and elimination processes. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluations. Techniques such as chromatography and spectroscopic analysis play a critical role in characterizing the compound's structural integrity and chemical properties.

Biological activity assays have been conducted to assess the pharmacological potential of this derivative. Preliminary results suggest that it exhibits promising effects on certain neural pathways, warranting further investigation into its therapeutic applications. The combination of computational modeling and experimental validation is being employed to elucidate its mechanism of action and optimize its pharmacokinetic profile.

The integration of cutting-edge technologies into drug discovery has revolutionized the way new compounds are developed and evaluated. High-throughput screening (HTS) platforms have enabled researchers to rapidly test large libraries of compounds for their biological activity. In this context, 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine has been incorporated into HTS campaigns aimed at identifying novel pharmacophores for neurological disorders.

The safety profile of this compound is also under scrutiny, with comprehensive toxicological studies being conducted to ensure its suitability for clinical development. Parameters such as acute toxicity, chronic exposure effects, and potential interactions with other drugs are carefully monitored. These assessments are crucial for determining the feasibility of translating preclinical findings into clinical trials.

The regulatory landscape governing pharmaceutical development imposes stringent requirements on new drug candidates. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for advancing a compound through clinical trials and eventual market approval. Documentation detailing synthesis procedures, analytical data, and preclinical findings must be meticulously prepared to support regulatory submissions.

The role of collaboration in advancing pharmaceutical research cannot be overstated. Partnerships between academic institutions, biotechnology companies, and pharmaceutical giants have accelerated the discovery and development of novel therapeutics. 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine, with its intriguing structural features, represents a promising candidate that could benefit from such collaborative efforts.

In conclusion, 1-[2-(2-Methylpropoxy)ethyl]-4-(2-propyn-1-yl)piperazine (CAS No. 1808680-29-6) stands out as a significant compound in medicinal chemistry due to its unique structure and potential pharmacological applications. Ongoing research efforts are focused on elucidating its biological mechanisms and optimizing its therapeutic profile through advanced synthetic methodologies and rigorous safety evaluations. As our understanding of neurological disorders continues to evolve, compounds like this one hold promise for contributing to innovative treatment strategies.